Cas no 94992-56-0 (1,3-Dioxolane-4-ethanol, 2,2-dimethyl-, 4-methylbenzenesulfonate)

• Product Name: 1,3-Dioxolane-4-ethanol, 2,2-dimethyl-, 4-methylbenzenesulfonate
• CAS No: 94992-56-0
• MF: C₁₄H₂₂O₆S
• MW: 318.385883808136
• CID: 752034
• Update Time: 2023-08-03

1,3-Dioxolane-4-ethanol, 2,2-dimethyl-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-ethanol, 2,2-dimethyl-, 4-methylbenzenesulfonate, (S)-
• 1,3-Dioxolane-4-ethanol, 2,2-dimethyl-, 4-methylbenzenesulfonate

• Inchi： 1S/C7H8O3S.C7H14O3/c1-6-2-4-7(5-3-6)11(8,9)10;1-7(2)9-5-6(10-7)3-4-8/h2-5H,1H3,(H,8,9,10);6,8H,3-5H2,1-2H3
• InChI Key： MSOKICCLRJUPGQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O1C(C)(C)OCC1CCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 318
• Topological Polar Surface Area: 101